Cas no 133513-15-2 (1,2,7,8-tetrachlorodibenzo[b,d]thiophenato)

• Product Name: 1,2,7,8-tetrachlorodibenzo[b,d]thiophenato
• CAS No: 133513-15-2
• MF: C₁₂H₄Cl₄S
• MW: 322.03715801239
• CID: 1233157
• PubChem ID: 179220
• Update Time: 2025-04-20

1,2,7,8-tetrachlorodibenzo[b,d]thiophenato Chemical and Physical Properties

Names and Identifiers

• 1,2,7,8-tetrachlorodibenzo[b,d]thiophenato
• 1,2,7,8-tetrachlorodibenzothiophene
• 133513-15-2
• DTXSID60158152
• Dibenzothiophene, 1,2,7,8-tetrachloro-

• Inchi： 1S/C12H4Cl4S/c13-6-1-2-9-11(12(6)16)5-3-7(14)8(15)4-10(5)17-9/h1-4H
• InChI Key： GALBCWISNKMGTL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1C1C=C(C(=CC=1S2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.87902
• Monoisotopic Mass: 319.878782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes